Cas no 1004194-65-3 (4-chloro-1-(4-fluorophenyl)methyl-3-isothiocyanato-1H-pyrazole)

• Product Name: 4-chloro-1-(4-fluorophenyl)methyl-3-isothiocyanato-1H-pyrazole
• CAS No: 1004194-65-3
• MF: C₁₁H₇ClFN₃S
• MW: 267.709782838821
• MDL: MFCD04968690
• CID: 3058475
• PubChem ID: 7017368
• Update Time: 2025-09-28

4-chloro-1-(4-fluorophenyl)methyl-3-isothiocyanato-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-(4-fluoro-benzyl)-3-isothiocyanato-1H-pyrazole
• AKOS B017649
• ART-CHEM-BB B017649
• 4-chloro-1-(4-fluorophenyl)methyl-3-isothiocyanato-1H-pyrazole
• AKOS000307011
• BBL038465
• STK312104
• 4-chloro-1-[(4-fluorophenyl)methyl]-3-isothiocyanato-pyrazole
• 4-chloro-1-(4-fluorobenzyl)-3-isothiocyanato-1H-pyrazole
• 1004194-65-3
• DTXSID601171216
• 4-chloro-1-[(4-fluorophenyl)methyl]-3-isothiocyanatopyrazole
• 4-Chloro-1-[(4-fluorophenyl)methyl]-3-isothiocyanato-1H-pyrazole
• EN300-229223

• MDL： MFCD04968690
• Inchi： 1S/C11H7ClFN3S/c12-10-6-16(15-11(10)14-7-17)5-8-1-3-9(13)4-2-8/h1-4,6H,5H2
• InChI Key： IUNJRHGZNRHGQN-UHFFFAOYSA-N
• SMILES： ClC1C(N=C=S)=NN(C=1)CC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 267.0033243Da
• Monoisotopic Mass: 267.0033243Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 62.3Ų